5-[2-(methylamino)ethoxy]quinazolin-4(3H)-one

• Molecular Formula: C11H13N3O2
• Molecular Weight: 219.24 g/mol
• IUPAC Name: 5-[2-(methylamino)ethoxy]-3H-quinazolin-4-one
• InChI: InChI=1S/C11H13N3O2/c1-12-5-6-16-9-4-2-3-8-10(9)11(15)14-7-13-8/h2-4,7,12H,5-6H2,1H3,(H,13,14,15)
• InChI Key: YYLRAKVUQHKPDV-UHFFFAOYSA-N
• Canonical SMILES: CNCCOC1=CC=CC2=C1C(=O)NC=N2

Description

5-[2-(methylamino)ethoxy]quinazolin-4(3H)-one is a useful research compound. Its molecular formula is C11H13N3O2 and its molecular weight is 219.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Sodium hydride (60% dispersion in mineral oil, 732 mg, 18.3 mmol) was suspended in DMA (50 ml) and N-methylethanolamine (734 μl, 9.15 mmol) was added under an atmosphere of nitrogen. The mixture was stirred for 30 minutes at ambient temperature, and 5-fluoroquinazolin-4(3H)-one (1.0 g, 6.10 mmol) was added. The mixture was heated under an atmosphere of nitrogen at 85° C. for 90 minutes. The mixture was cooled to ambient temperature, and the resulting slurry poured into methanol (100 ml). Dowex resin (50WX4-400, 25 g) was added, and the mixture stirred for 1 hour at ambient temperature. The resin was collected by filtration, and washed with methanol (100 ml). The resin was suspended in a solution of ammonia in methanol (2.3 N, 150 ml), and the mixture stirred for 30 minutes. The mixture was filtered and the residue washed with ammonia in methanol (2.3 N, 100 ml). The combined filtrates were concentrated in vacuo, and dried in vacuo (1 mbar, 60° C.) for 16 hours to give 5-[2-(methylamino)ethoxy]quinazolin-4(3H)-one as an off white solid (1.09 g, 82%); NMR Spectrum (DMSO-d6, 400) 2.36 (s, 3H), 2.85 (t, 2H), 5.11 (t, 2H), 6.97 (d, 1H), 7.14 (d, 1H), 7.61 (dd, 1H), 7.97 (s, 1H); Mass spectrum MH+ 220.